Cas no 51868-61-2 (L-Cysteine,N-acetyl-S-(2-carboxyethyl)-)

• Product Name: L-Cysteine,N-acetyl-S-(2-carboxyethyl)-
• CAS No: 51868-61-2
• MF: C₈H₁₃NO₅S
• MW: 235.257521390915
• CID: 371860
• PubChem ID: 108073
• Update Time: 2025-04-19

L-Cysteine,N-acetyl-S-(2-carboxyethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-(2-carboxyethyl)-
• N-Acetyl-S-(2-carboxyethyl)-L-cysteine Bis(dicyclohexylamine) Salt
• (2R)-2-acetamido-3-(2-carboxyethylsulfanyl)propanoic acid
• S-(2-carboxyethyl)-N-acetylcysteine
• 3-(n-acetyl-l-cystein-s-yl)propanoic acid
• N-Ac-Cec
• L-Cysteine, N-acetyl-S-(2-carboxyethyl)-
• ALANINE, N-ACETYL-3-(2-CARBOXYETHYLTHIO)-
• RFS74C5561
• AKOS030240678
• S-(2-Carboxyethyl)-N-(1-hydroxyethylidene)cysteine
• N-Acetyl-S-(2-carboxyethyl)cysteine
• (R)-2-Acetamido-3-((2-carboxyethyl)thio)propanoic acid
• (2R)-3-[(2-CARBOXYETHYL)SULFANYL]-2-ACETAMIDOPROPANOIC ACID
• DTXSID60966198
• Q27288098
• N-ACETYL-S-(2-CARBOXYETHYL)-L-CYSTEINE
• 2-Cema
• 51868-61-2
• SCHEMBL16097664
• UNII-RFS74C5561
• 2-Carboxyethylmercapturic acid

• Inchi： 1S/C8H13NO5S/c1-5(10)9-6(8(13)14)4-15-3-2-7(11)12/h6H,2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t6-/m0/s1
• InChI Key： CLQPFBSYILTXKI-LURJTMIESA-N
• SMILES： S(CCC(=O)O)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 235.05149
• Monoisotopic Mass: 235.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.382
• Boiling Point: 576.4°Cat760mmHg
• Flash Point: 302.4°C
• Refractive Index: 1.545
• PSA: 103.7